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Compound of Interest

Compound Name: 2-(Hydroxymethyl)anthracene

Cat. No.: B1586659 Get Quote

This document provides a comprehensive technical overview of the health and safety

considerations for 2-(hydroxymethyl)anthracene (CAS RN: 22863-82-7). Designed for

researchers, chemists, and drug development professionals, this guide synthesizes available

data to establish best practices for safe handling, storage, and emergency management. Given

the limited specific toxicological data for this particular isomer, this guide is founded on the

principle of prudent practice, leveraging data from the parent compound, anthracene, its

isomers, and the broader class of Polycyclic Aromatic Hydrocarbons (PAHs).

Compound Identification and Physicochemical
Properties
2-(Hydroxymethyl)anthracene, also known as 2-anthracenemethanol, is a derivative of the

polycyclic aromatic hydrocarbon, anthracene. Its core structure consists of three fused benzene

rings with a hydroxymethyl substituent. Understanding its basic properties is the foundation of a

robust safety assessment.
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Property Value Source

Chemical Name 2-(Hydroxymethyl)anthracene TCI

Synonym 2-Anthracenemethanol TCI

CAS Number 22863-82-7 TCI[1]

Molecular Formula C₁₅H₁₂O TCI

Molecular Weight 208.26 g/mol TCI

Appearance
Light yellow to orange

powder/crystal
TCI

Melting Point 221.0 to 227.0 °C TCI

Purity >98.0% (HPLC) TCI

Hazard Identification and Classification
A definitive, universally adopted GHS classification for 2-(hydroxymethyl)anthracene is not

readily available in public databases. This data gap necessitates a cautious approach. The

toxicological properties of this specific compound have not been fully investigated.[2]

Therefore, safety protocols must be established by evaluating the known hazards of structurally

related compounds.

Principle of Prudent Practice: In the absence of comprehensive hazard data, 2-
(hydroxymethyl)anthracene should be handled as a potentially hazardous substance. This

approach is justified by its classification as a Polycyclic Aromatic Hydrocarbon (PAH), a class of

compounds known to include carcinogens, mutagens, and irritants.[3]

The table below summarizes the hazard classifications for the parent compound, anthracene,

and a closely related isomer, 9-anthracenemethanol, to inform risk assessment.
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Compound GHS Classification Notes

Anthracene (Parent

Compound)

Warning. H410: Very toxic to

aquatic life with long lasting

effects.

The US EPA's Integrated Risk

Information System (IRIS)

identifies anthracene as a

classification D carcinogen,

meaning it is "not classifiable

as to human carcinogenicity"

due to inadequate data.[4]

9-Anthracenemethanol

(Isomer)

Not a hazardous substance or

mixture according to multiple

suppliers' SDSs under US

OSHA Hazard Communication

Standard.[5][6]

PubChem's aggregated data

shows conflicting reports, with

some notifications indicating

potential for acute toxicity (oral,

dermal, inhalation) and

irritation (skin, eye,

respiratory).[7] This highlights

the variability in available data

and reinforces the need for

caution.

Given this context, it is prudent to assume 2-(hydroxymethyl)anthracene may cause skin,

eye, and respiratory tract irritation and to handle it in a manner that minimizes all potential

routes of exposure.[2][8]

Toxicological Profile and Mechanistic Insights
While specific LD50 or chronic toxicity studies for 2-(hydroxymethyl)anthracene are not

available, research on related PAHs provides critical insights into potential mechanisms of

toxicity.

Oxidative Stress: The parent compound, anthracene, has been shown to induce

neurotoxicity in hippocampal neuronal cells by causing oxidative stress, leading to neuronal

injury and the disruption of key enzyme activities.[9] This is a common toxicity pathway for

many PAHs.
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Mitochondrial Effects: Studies on another hydroxymethylated PAH, 7-hydroxymethyl-12-

methylbenz[a]anthracene, demonstrated that it causes a significant and selective oxidation

of mitochondrial glutathione (GSH) and may induce damage to mitochondrial membranes in

adrenal cells.[10] This suggests that hydroxymethylated anthracene derivatives could

potentially interfere with cellular redox balance and mitochondrial integrity, a key event in

many toxicological pathways.

General PAH Hazards: As a class, PAHs are formed from the incomplete combustion of

organic materials.[8] Workplace exposure has been associated with a range of health

effects, including skin and respiratory irritation, and in some cases, cancers of the lung, skin,

and bladder.[8]

Risk Assessment and Control Workflow
A systematic risk assessment is mandatory before commencing any work with this compound.

The following workflow provides a logical framework for identifying hazards, evaluating risks,

and implementing effective control measures.
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Risk Assessment Process

Hierarchy of Controls

Hazard Identification
(Review SDS, Literature, PAH Class Hazards)

Exposure Assessment
(Evaluate Quantity, Duration, Frequency, Route)

 

Risk Characterization
(Determine Likelihood & Severity of Harm)

 

Select Control Measures

1. Engineering Controls
(Fume Hood, Ventilated Enclosure)

Review & Update
(Periodically & After Incidents)

2. Administrative Controls
(SOPs, Training, Restricted Access)

3. Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Workflow for chemical risk assessment and control.
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Standard Operating Procedures for Safe Handling
Adherence to the following protocols is essential to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
The primary method for controlling exposure to powdered chemical agents is through

engineering controls.

Ventilation: All handling of 2-(hydroxymethyl)anthracene solid, including weighing and

solution preparation, must be conducted inside a certified chemical fume hood or a powder

containment enclosure to prevent inhalation of airborne dust.[3]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[11]

Personal Protective Equipment (PPE)
Appropriate PPE serves as the final barrier between the researcher and the chemical.

Eye/Face Protection: Wear chemical safety goggles conforming to OSHA's 29 CFR

1910.133 or European Standard EN166.[5]

Skin Protection: A flame-retardant lab coat and disposable nitrile gloves are required.

Change gloves immediately if contamination occurs. Wash hands thoroughly after handling,

even if gloves were worn.[12]

Respiratory Protection: Under normal use conditions within a fume hood, respiratory

protection is not typically required.[5] If engineering controls are not available or if significant

dust generation is unavoidable, a NIOSH-approved respirator with a particle filter is

recommended.[5][13]

Experimental Protocol: Weighing and Handling the Solid
Compound

Preparation: Don all required PPE before entering the designated work area. Ensure the

chemical fume hood is functioning correctly.
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Staging: Place a weigh boat, spatula, and the sealed container of 2-
(hydroxymethyl)anthracene onto the work surface inside the fume hood.

Dispensing: Carefully open the container. Use the spatula to gently transfer the desired

amount of powder to the weigh boat. Avoid any actions that could generate dust, such as

dropping or rapid movements.

Sealing: Immediately and securely close the primary container.

Cleanup: Wipe the spatula clean with a solvent-dampened wipe (e.g., ethanol or

isopropanol). Place the used wipe and any contaminated materials (like a used weigh boat)

into a designated chemical waste container.

Doffing: Remove gloves and wash hands thoroughly with soap and water before leaving the

laboratory.

Storage and Disposal
Proper storage and disposal are critical for maintaining safety and regulatory compliance.

Storage Conditions: Store in a tightly closed, original container in a cool, dry, and well-

ventilated area.[6][12] The supplier recommends storage in a cool and dark place, preferably

below 15°C. Store away from incompatible materials, particularly strong oxidizing agents.[5]

[6]

Disposal: Dispose of unused material and contaminated waste in accordance with all

applicable federal, state, and local environmental regulations. Do not allow the product to

enter drains.

Emergency and First Aid Procedures
In the event of an emergency, prompt and correct action is vital.
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Scenario Procedure

Spill

Evacuate non-essential personnel. Wearing

appropriate PPE, carefully sweep up the solid

material, avoiding dust generation.[5] Place the

spilled material into a labeled, sealed container

for chemical waste disposal.[5] Clean the spill

area thoroughly.

Fire

The compound is combustible. Use alcohol-

resistant foam, carbon dioxide, or dry chemical

spray for extinguishing.[11][13] Firefighters must

wear self-contained breathing apparatus

(SCBA) and full protective gear. Thermal

decomposition can produce irritating gases,

carbon monoxide (CO), and carbon dioxide

(CO₂).[5][6]

Skin Contact

Immediately wash the affected skin with soap

and plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.

[2][11] Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

medical attention.

Ingestion Do NOT induce vomiting.[2] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water to

dilute the substance.[2] Never give anything by
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mouth to an unconscious person.[11] Seek

immediate medical attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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